Tert-butyl 2-bromo-5-fluorobenzoate
Overview
Description
Tert-butyl 2-bromo-5-fluorobenzoate is a chemical compound with the molecular formula C11H12BrFO2 . It has a molecular weight of 275.12 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of Tert-butyl 2-bromo-5-fluorobenzoate is represented by the linear formula C11H12BrFO2 .
Physical And Chemical Properties Analysis
Tert-butyl 2-bromo-5-fluorobenzoate is a liquid at room temperature . It has a molecular weight of 275.12 .
Scientific Research Applications
Organic Synthesis
Tert-butyl 2-bromo-5-fluorobenzoate: is a valuable reagent in organic synthesis. It serves as an intermediate for the preparation of various aromatic compounds. Due to the presence of both bromine and fluorine atoms, it can undergo further functionalization through cross-coupling reactions . This compound is particularly useful in Suzuki coupling reactions, where the bromine acts as a leaving group to form carbon-carbon bonds.
Medicinal Chemistry
In medicinal chemistry, Tert-butyl 2-bromo-5-fluorobenzoate is utilized for the synthesis of bioactive molecules. Its structure is a key building block in the design of new pharmaceuticals, especially in the development of receptor antagonists . The fluorine atom’s small size and high electronegativity make it ideal for creating compounds with the potential to interact with biological targets.
Material Science
This compound finds applications in material science, particularly in the development of organic electronic materials. The bromine atom can be used to introduce other functional groups that alter the electronic properties of materials, making Tert-butyl 2-bromo-5-fluorobenzoate a precursor for semiconducting polymers and small molecules used in organic light-emitting diodes (OLEDs) and photovoltaic cells .
Agricultural Chemistry
Tert-butyl 2-bromo-5-fluorobenzoate: can be used to synthesize agrochemicals. The introduction of fluorine into pesticides and herbicides can enhance their activity and stability, leading to more effective crop protection solutions. Its role in creating new compounds helps in the development of environmentally friendly and sustainable agricultural practices .
Peptide Synthesis
In peptide synthesis, Tert-butyl 2-bromo-5-fluorobenzoate is used as a protecting group for carboxylic acids. The tert-butyl group can be easily removed under acidic conditions, allowing for the stepwise construction of complex peptide chains. This is crucial for the synthesis of therapeutic peptides and proteins .
Analytical Chemistry
As an analytical standard, Tert-butyl 2-bromo-5-fluorobenzoate is employed in chromatography and mass spectrometry. It helps in method development and calibration for the detection of similar compounds in complex mixtures. Its distinct mass and retention time serve as a reference point for comparative analysis .
Catalysis Research
In catalysis research, this compound is used to study the mechanisms of bromination and fluorination reactions. It serves as a model substrate to explore the reactivity and selectivity of catalysts in halogenation processes, which are fundamental reactions in organic chemistry .
Environmental Science
Lastly, Tert-butyl 2-bromo-5-fluorobenzoate is involved in environmental science research. It can be used to study the environmental fate of brominated and fluorinated organic compounds, which are of concern due to their persistence and potential bioaccumulation. Understanding their degradation pathways is essential for assessing environmental risks .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 2-bromo-5-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrFO2/c1-11(2,3)15-10(14)8-6-7(13)4-5-9(8)12/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTPNUWRXGPLOBX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=CC(=C1)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-bromo-5-fluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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